(2,3-difluorobenzyl)methyl[(3-phenyl-5-isoxazolyl)methyl]amine

• IUPAC Name: 1-(2,3-difluorophenyl)-N-methyl-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]methanamine
• InChI: InChI=1S/C18H16F2N2O/c1-22(11-14-8-5-9-16(19)18(14)20)12-15-10-17(21-23-15)13-6-3-2-4-7-13/h2-10H,11-12H2,1H3
• InChI Key: SYUDJFGIIQUGPM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C(=CC=C1)F)F)CC2=CC(=NO2)C3=CC=CC=C3
• Molecular Formula: C18H16F2N2O
• Molecular Weight: 314.3 g/mol

Description

The compound “(2,3-difluorobenzyl)methyl[(3-phenyl-5-isoxazolyl)methyl]amine” is a complex organic molecule that contains several functional groups. It has a benzene ring which is a common feature in aromatic compounds. The presence of the amine group (-NH2) suggests that it could participate in various chemical reactions involving the formation or breaking of nitrogen-containing bonds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a benzene ring suggests a planar, cyclic structure for that part of the molecule. The difluorobenzyl and isoxazolyl groups would add complexity to the structure.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on its functional groups. The amine group could participate in acid-base reactions, while the aromatic ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could affect its solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to determine the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could be vast and would depend on its potential applications. It could be explored for use in pharmaceuticals, materials science, or other fields.